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Compound of Interest |

Compound Name: cis-10-Octadecenoic acid
CAS No.: 2442-70-8
Cat. No.: B3118939

Get Quote

This technical guide addresses the inquiry into cis-10-Octadecenoic acid. It is important to

note that while this specific positional isomer is recognized, it is not as extensively studied or as
abundant in nature as other isomers of octadecenoic acid. Therefore, this guide will provide the
available information on cis-10-Octadecenoic acid and will then broaden its scope to provide
a comprehensive overview of a closely related and industrially significant isomer, Petroselinic
acid (cis-6-Octadecenoic acid), as a case study. This approach will offer researchers, scientists,
and drug development professionals a thorough understanding of the landscape of these fatty
acids, including their natural sources, biosynthesis, analytical methodologies, and biological
activities.

Understanding cis-10-Octadecenoic Acid

cis-10-Octadecenoic acid is a monounsaturated fatty acid with an 18-carbon chain and a
single cis double bond located between the 10th and 11th carbon atoms.[1][2] It is also known
as isooleic acid.[1][3] While it is a known compound, its natural occurrence is not as
widespread or as concentrated as other isomers like oleic acid (cis-9) or petroselinic acid (cis-
6).[4][5] It can be found in trace amounts in some plant oils and is considered a long-chain fatty
acid.[1] Its biological significance and potential applications are still areas of active research.
Some studies have investigated its incorporation into mitochondrial membrane phospholipids
and adipose tissue triglycerides in rats.[6]
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Positional Isomers of cis-Octadecenoic Acid: A
Comparative Overview

The position of the double bond along the 18-carbon chain of octadecenoic acid results in
various positional isomers, each with unique physical, chemical, and biological properties. The
most common and well-studied of these is oleic acid (cis-9-octadecenoic acid), a primary
component of many vegetable oils and animal fats.[5]

Another significant isomer is Petroselinic acid (cis-6-octadecenoic acid). Due to its high
abundance in certain plant families and its potential for various industrial and pharmaceutical
applications, it serves as an excellent model for understanding the natural sourcing,
biochemistry, and analysis of these fatty acids.

Petroselinic Acid (cis-6-Octadecenoic Acid): A
Detailed Examination

Petroselinic acid is a positional isomer of oleic acid, distinguished by a cis double bond
between the 6th and 7th carbon atoms.[4] This seemingly minor structural difference leads to a
higher melting point (around 30°C) and distinct chemical reactivity, making it a valuable
resource.[4]

Natural Sources of Petroselinic Acid

Petroselinic acid is predominantly found in the seed oils of plants belonging to the Apiaceae (or
Umbelliferae) family.[4][7] Its concentration can be remarkably high in these sources, often
constituting the major fatty acid component.[4] The levels can, however, vary based on the
plant species, geographical origin, and ripeness of the seeds.[7]
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. e e Petroselinic Acid
Plant Species Scientific Name Reference
Content (%)

Coriander Coriandrum sativum up to 81.9% [7]
Fennel Foeniculum vulgare 43.1% to 81.9% [7]
Parsley Petroselinum crispum 35% to 75.1% [7]
Anise Pimpinella anisum 10.4% to 75.6% [7]
Celery Apium graveolens 49.4% to 75.6% [7]
Caraway Carum carvi 28.5% to 61.8% [7]
Dill Anethum graveolens 79.9% to 87.2% [7]

Biosynthesis of Petroselinic Acid

The biosynthesis of petroselinic acid in plants occurs in the plastids via the acyl-acyl carrier
protein (ACP) pathway.[4] This process is seed-specific and involves a key enzymatic step that
differentiates it from the synthesis of more common fatty acids like oleic acid.[4]

A critical enzyme in this pathway is a A4-desaturase, which introduces a double bond into a
palmitoyl-ACP (16:0-ACP) precursor.[4] This is followed by chain elongation to form the 18-
carbon backbone.[4]
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Caption: Biosynthesis pathway of Petroselinic Acid in plant plastids.

Extraction and Analysis of cis-Octadecenoic Acids
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The extraction and analysis of cis-octadecenoic acids from natural sources require careful
methodological considerations to ensure accuracy and prevent isomerization.

o Sample Preparation: Grind the seeds to a fine powder to increase the surface area for
extraction.

e Solvent Extraction: Use a Soxhlet extractor with a non-polar solvent like hexane to extract
the oil.

» Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to
obtain the crude seed oil.

e Saponification: Hydrolyze the triacylglycerols in the oil by refluxing with an alcoholic solution
of potassium hydroxide to yield free fatty acids.

 Acidification and Extraction: Acidify the mixture with a mineral acid (e.g., HCI) to protonate
the fatty acid salts, and then extract the free fatty acids with a non-polar solvent (e.g., diethyl
ether or hexane).

e Washing and Drying: Wash the organic layer with water to remove impurities, and then dry it
over anhydrous sodium sulfate.

o Final Product: Evaporate the solvent to obtain the mixture of free fatty acids.

The separation of positional isomers of octadecenoic acid can be challenging due to their
similar chemical properties.[8]

Gas Chromatography (GC):

» Derivatization: For GC analysis, it is essential to convert the fatty acids into their more
volatile fatty acid methyl esters (FAMES).[8] This is typically achieved by methylation with
BF3-methanol.

o Column Selection: Highly polar capillary columns, such as those with a cyano-propyl
stationary phase (e.g., SP-2560), are effective for separating cis and trans isomers as well
as positional isomers.[9]
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» Detection: A Flame lonization Detector (FID) is commonly used for quantification.[8] For
structural elucidation, GC coupled with Mass Spectrometry (GC-MS) is invaluable.[10]

High-Performance Liquid Chromatography (HPLC):

e Silver lon HPLC (Ag+-HPLC): This is a powerful technique for separating unsaturated fatty
acid isomers.[8] The silver ions interact with the double bonds, and the strength of this
interaction varies depending on the position and geometry of the double bond, allowing for
effective separation.[11]

o Detection: UV detection can be used, especially if the fatty acids are derivatized with a UV-
absorbing group.[8] Evaporative Light Scattering Detection (ELSD) is another option for
underivatized fatty acids.[8]
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Caption: Workflow for the extraction and analysis of cis-octadecenoic acid isomers.
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Biological Activities and Potential Applications of
Petroselinic Acid

Petroselinic acid has garnered significant interest due to its diverse biological activities and

potential applications in various industries.

Anti-inflammatory and Anti-irritant: It has shown promise in cosmetic formulations for
reducing skin irritation, particularly in products containing a-hydroxy acids.[7]

Antimicrobial Properties: Petroselinic acid exhibits antibacterial and antifungal activities.[4]
[12] For instance, it can inhibit the growth of Porphyromonas gingivalis and Candida
albicans.[4][12]

Antidiabetic Effects: It has been found to inhibit protein tyrosine phosphatase 1B (PTP1B),
suggesting potential antidiabetic properties.[4]

Industrial Applications: The unique position of the double bond in petroselinic acid allows for
oxidative cleavage to produce lauric acid and adipic acid.[4] These are important precursors
for the production of detergents, lubricants, and polymers like nylon.[4]

Conclusion

While cis-10-Octadecenoic acid remains a less-explored fatty acid isomer, the study of its

more abundant counterparts, such as Petroselinic acid, provides a robust framework for

understanding the natural sourcing, biosynthesis, and analysis of these molecules. The rich

biodiversity of the Apiaceae family offers a sustainable source of Petroselinic acid, a compound

with significant potential in the cosmetic, pharmaceutical, and chemical industries. Further

research into the biological activities of less common isomers like cis-10-Octadecenoic acid

may unveil novel applications and contribute to the expanding field of lipidomics.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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